Cas no 5448-68-0 ( )

• Product Name: &nbsp
• CAS No: 5448-68-0
• MF: C₁₃H₁₁N₃O₄S
• MW: 305.309141397476
• CID: 941524
• PubChem ID: 226982
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[(E)-benzylideneamino]-4-nitrobenzenesulfonamide
• N-(benzylideneamino)-4-nitro-benzenesulfonamide
• 5448-68-0
• DS-002013
•  

• Inchi： 1S/C13H11N3O4S/c17-16(18)12-6-8-13(9-7-12)21(19,20)15-14-10-11-4-2-1-3-5-11/h1-10,15H
• InChI Key： NSDPASXYXDHJQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NN=CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.04713
• Monoisotopic Mass: 305.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.388
• Boiling Point: 498.401°C at 760 mmHg
• Flash Point: 255.224°C
• Refractive Index: 1.636
• PSA: 101.67
• LogP: 3.90210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides